Cas no 1423117-04-7 (2-(3,6-dihydro-2H-pyran-4-yl)ethan-1-amine)

• Product Name: 2-(3,6-dihydro-2H-pyran-4-yl)ethan-1-amine
• CAS No: 1423117-04-7
• MF: C₇H₁₃NO
• MW: 127.184221982956
• CID: 5170048
• PubChem ID: 71757141
• Update Time: 2025-07-23

2-(3,6-dihydro-2H-pyran-4-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-4-ethanamine, 3,6-dihydro-
• 2-(3,6-dihydro-2H-pyran-4-yl)ethan-1-amine

• Inchi： 1S/C7H13NO/c8-4-1-7-2-5-9-6-3-7/h2H,1,3-6,8H2
• InChI Key： TZQPRJMTBOOQSL-UHFFFAOYSA-N
• SMILES： C1OCC=C(CCN)C1

Additional information on 2-(3,6-dihydro-2H-pyran-4-yl)ethan-1-amine

Introduction to 2-(3,6-dihydro-2H-pyran-4-yl)ethan-1-amine (CAS No. 1423117-04-7)

2-(3,6-dihydro-2H-pyran-4-yl)ethan-1-amine, identified by its Chemical Abstracts Service (CAS) number 1423117-04-7, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic amine derivative features a pyran core, which is a six-membered oxygen-containing ring fused to a benzene-like structure, making it a versatile scaffold for drug design. The presence of an amine functional group at the ethyl chain further enhances its potential as a pharmacophore in the development of novel therapeutic agents.

The structural motif of 2-(3,6-dihydro-2H-pyran-4-yl)ethan-1-amine has garnered attention due to its ability to interact with biological targets in a manner that could modulate various physiological pathways. In recent years, there has been growing interest in exploring such derivatives for their potential applications in treating neurological disorders, inflammatory conditions, and other metabolic diseases. The pyran ring itself is known for its stability and ability to form hydrogen bonds, which are critical for binding affinity in drug molecules.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of 2-(3,6-dihydro-2H-pyran-4-yl)ethan-1-amine with target proteins with high precision. Studies have suggested that this compound may exhibit inhibitory effects on enzymes involved in signal transduction and transcriptional regulation. For instance, preliminary computational studies indicate that it could interact with kinases and phosphatases, which are key players in cellular communication and disease progression.

In the realm of medicinal chemistry, the synthesis of analogs of 2-(3,6-dihydro-2H-pyran-4-yl)ethan-1-amine has been a focus of several research groups. By modifying the substituents on the pyran ring or the amine group, chemists aim to optimize pharmacokinetic properties such as solubility, bioavailability, and metabolic stability. These modifications can also enhance selectivity for specific biological targets, reducing off-target effects and improving therapeutic efficacy.

One particularly intriguing aspect of 2-(3,6-dihydro-2H-pyran-4-yl)ethan-1-amine is its potential role as a precursor for more complex drug candidates. The pyran scaffold can be further functionalized to introduce additional pharmacophoric elements or to link multiple bioactive units into a single molecule. This approach is particularly useful in the development of multitarget drugs, which can address multiple aspects of a disease simultaneously.

The pharmacological profile of 2-(3,6-dihydro-2H-pyran-4-yl)ethan-1-amine is still under investigation, but initial findings suggest that it may possess anti-inflammatory and neuroprotective properties. In vitro studies have shown that derivatives of this compound can modulate inflammatory pathways by inhibiting the production of pro-inflammatory cytokines. Additionally, there is evidence suggesting that it may protect against oxidative stress by enhancing the activity of antioxidant enzymes.

Given these promising preclinical findings, 2-(3,6-dihydro-2H-pyran-4-yl)ethan-1-amine represents a valuable scaffold for further exploration in drug discovery. Future studies are likely to focus on synthesizing more potent and selective analogs, as well as evaluating their efficacy in animal models and eventually in human clinical trials. The integration of high-throughput screening technologies with structure-based drug design will further accelerate the process of identifying lead compounds derived from this scaffold.

The chemical synthesis of 2-(3,6-dihydro-2H-pyran-4-yilethanamino) involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key steps typically include cyclization reactions to form the pyran ring followed by nucleophilic substitution or condensation reactions to introduce the amine functionality. Advances in synthetic methodologies have enabled more efficient routes to this compound, making it more accessible for medicinal chemistry applications.

The physicochemical properties of CAS No. 1423117 04 7, such as logP (partition coefficient), pKa (acid dissociation constant), and solubility profile, are critical factors that determine its suitability for drug development. These properties influence how the compound behaves in biological systems and affect its absorption, distribution, metabolism, excretion (ADME), and toxicity (ADMET). Optimizing these properties through structural modifications can significantly enhance the drug-like characteristics of 2-(3 6 dihydro 2h pyran 4 yl ethan 1 amine).

In conclusion,CAS No 1423117 04 7 represents an exciting opportunity for researchers in pharmaceutical chemistry and medicinal biology. Its unique structural features and promising preclinical activity make it a compelling candidate for further investigation as a lead compound or as part of larger drug candidates aimed at treating various diseases. As our understanding of biological pathways continues to expand,this compound will likely play an important role in shaping future therapeutic strategies.